molecular formula C19H15BrN4O B2422358 1-(4-bromophenyl)-5-(4-methylbenzyl)-1,5-dihydro-4H-pyrazolo[3,4-d]pyrimidin-4-one CAS No. 1326826-77-0

1-(4-bromophenyl)-5-(4-methylbenzyl)-1,5-dihydro-4H-pyrazolo[3,4-d]pyrimidin-4-one

Cat. No. B2422358
CAS RN: 1326826-77-0
M. Wt: 395.26
InChI Key: DAIJJDSVMKATLX-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

The compound “1-(4-bromophenyl)-5-(4-methylbenzyl)-1,5-dihydro-4H-pyrazolo[3,4-d]pyrimidin-4-one” is a chemical compound with a complex structure. It is related to the class of compounds known as quinazolin-4 (3 H )-ones . The compound has a linear formula of C13H12N4O .


Synthesis Analysis

The synthesis of related compounds such as quinazolin-4 (3 H )-ones has been achieved via a one-pot intermolecular annulation reaction of o-amino benzamides and thiols . This method is noted for its good functional group tolerance, being transition metal and external oxidant free, and easy operation .


Molecular Structure Analysis

The molecular structure of this compound is complex, with a linear formula of C13H12N4O . It is related to the class of compounds known as quinazolin-4 (3 H )-ones .


Chemical Reactions Analysis

The synthesis of related compounds involves a metal-free C-3 chalcogenation of 4H-pyrido [1,2-a]pyrimidin-4-ones . This reaction is operationally simple, can be executed in gram scale, and highlights broad functional group tolerance .


Physical And Chemical Properties Analysis

The compound has a molecular weight of 240.267 . Other physical and chemical properties are not specified in the available resources.

Scientific Research Applications

Synthesis and Derivative Formation

  • This compound has been involved in the synthesis of novel dihydropyrazolo[1,5-c]pyrimidin-7(3H)-one/thione derivatives, showing potential for diverse biological activities including antiviral, antibacterial, antitumor, and anti-inflammatory effects (Önal, Ceran, & Şahin, 2008).

Anticancer and Anti-Inflammatory Properties

  • Pyrazolo[3,4-d]pyrimidin-4-one derivatives, including similar structures to the mentioned compound, have demonstrated significant anticancer and anti-inflammatory activities. This includes synthesis and evaluation of novel derivatives for their biological effects (El-Tombary, 2013).

Anticancer Activity and 5-Lipoxygenase Inhibition

  • Certain pyrazolo[3,4-d]pyrimidin-4-one derivatives have been synthesized and evaluated for their potential as anticancer agents and 5-lipoxygenase inhibitors. This highlights the versatility and pharmacological importance of the pyrazolo[3,4-d]pyrimidine structure (Rahmouni et al., 2016).

Molecular Structure and Interactions

  • Research on similar compounds, such as 2-(4-bromophenyl)-5-methyl-7,8-dihydro-6H-cyclopenta[g]pyrazolo[1,5-a]pyrimidine, has focused on understanding molecular structures and interactions, crucial for potential drug design and synthesis (Portilla et al., 2005).

Synthesis and Computational Analysis

  • The synthesis of related pyrazolo[1,5-c]pyrimidin-7(1H)-one derivatives and their computational analysis have been explored. These studies are vital for understanding the electronic and structural properties that contribute to biological activity (Saracoglu, Kokbudak, & imen and Kandemirli, 2019).

Antimicrobial Application

  • Some derivatives of pyrazolo[3,4-d]pyrimidin-4-one have been investigated for their antimicrobial activity, indicating the potential for developing new antimicrobial agents (Abunada et al., 2008).

Safety and Hazards

The safety and hazards associated with this compound are not specified in the available resources. Sigma-Aldrich provides this product to early discovery researchers as part of a collection of rare and unique chemicals . Buyers are responsible for confirming product identity and/or purity .

properties

IUPAC Name

1-(4-bromophenyl)-5-[(4-methylphenyl)methyl]pyrazolo[3,4-d]pyrimidin-4-one
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C19H15BrN4O/c1-13-2-4-14(5-3-13)11-23-12-21-18-17(19(23)25)10-22-24(18)16-8-6-15(20)7-9-16/h2-10,12H,11H2,1H3
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

DAIJJDSVMKATLX-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1=CC=C(C=C1)CN2C=NC3=C(C2=O)C=NN3C4=CC=C(C=C4)Br
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C19H15BrN4O
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

395.3 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

1-(4-bromophenyl)-5-(4-methylbenzyl)-1,5-dihydro-4H-pyrazolo[3,4-d]pyrimidin-4-one

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.